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Introduction

Proteolysis-targeting chimeras (PROTACS) have emerged as a revolutionary therapeutic
modality, hijacking the cell's natural ubiquitin-proteasome system to selectively eliminate
disease-causing proteins.[1] These heterobifunctional molecules consist of a ligand that binds
to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker
connecting the two.[2] Thalidomide and its analogs, which recruit the Cereblon (CRBN) E3
ligase, are frequently utilized in PROTAC design.[2] This document provides detailed
application notes and protocols for the design and synthesis of PROTACSs using a
thalidomide-5-propargyl building block, which allows for facile conjugation to a POI ligand via
“click chemistry."

Mechanism of Action: PROTAC-Mediated Protein
Degradation
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PROTACSs function by inducing the formation of a ternary complex between the target protein,
the PROTAC, and an E3 ubiquitin ligase.[3] This proximity facilitates the transfer of ubiquitin
from an E2 conjugating enzyme to lysine residues on the surface of the target protein.[2] The
resulting polyubiquitinated POI is then recognized and degraded by the 26S proteasome.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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